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Introduction
Indium monochloride (InCl) is an inorganic compound of significant interest in various fields,

including materials science and catalysis. A thorough understanding of its physical properties is

crucial for its application and for the development of new technologies. This technical guide

provides a comprehensive overview of the core physical properties of indium monochloride,

complete with detailed experimental protocols and data presented for clarity and comparative

analysis.

General Properties
Indium monochloride is a solid at room temperature and is notable for its existence in two

polymorphic forms.[1] Basic identifying information is provided in the table below.

Property Value Reference

Chemical Formula InCl [1]

Molecular Weight 150.27 g/mol -

Appearance Yellow or red crystalline solid [1]

CAS Number 13465-10-6 [1]
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Crystallographic Properties
Indium monochloride exhibits polymorphism, existing in a yellow cubic form at room

temperature and transitioning to a red orthorhombic form at temperatures above 120 °C.[1]

Yellow (Low-Temperature) Cubic Phase
The room-temperature form of indium monochloride possesses a deformed sodium chloride

(NaCl) crystal structure.[2]

Table 1: Crystallographic Data for Yellow Cubic Indium Monochloride

Parameter Value Reference

Crystal System Cubic [2]

Space Group P2₁3 [2]

Lattice Parameter (a) 12.368 Å [2]

Molecules per Unit Cell (Z) 32 [2]

Synthesis of Single Crystals: Single crystals of the yellow cubic phase of indium monochloride

can be prepared by reacting indium trichloride (InCl₃) with a slight excess of indium metal

shavings in a sealed Pyrex tube. The mixture is heated with a burner until a dark red, almost

black liquid forms and is kept in the molten state for several minutes. To obtain well-formed

crystals, the sample is then placed in a furnace at 200°C, slowly cooled to 150°C, and

tempered at this temperature for several days. Subsequently, it is cooled to 100°C and

tempered for another week before very slow cooling to room temperature.[2]

X-ray Diffraction Analysis: The crystal structure is determined using single-crystal X-ray

diffraction. Three-dimensional data is collected and used for Patterson and Fourier syntheses

to determine the atomic positions of indium and chlorine.[2]

Red (High-Temperature) Orthorhombic Phase
Above 120 °C, indium monochloride undergoes a phase transition to a red orthorhombic

structure.[1] This high-temperature polymorph crystallizes in the thallium(I) iodide (TlI) motif.[1]
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Detailed crystallographic data for this phase is less commonly reported in readily available

literature.

Thermal Properties
The thermal behavior of indium monochloride is characterized by its melting point and boiling

point, as well as the phase transition between its two crystalline forms.

Table 2: Thermal Properties of Indium Monochloride

Property Value Reference

Melting Point 211-216 °C [3]

Boiling Point 608 °C [3]

Phase Transition Temperature ~120 °C [1]

While a specific DSC thermogram for indium monochloride is not readily available in the

searched literature, a general experimental protocol for determining the melting point of a

crystalline solid using DSC is as follows:

Sample Preparation: A small, accurately weighed sample of indium monochloride (typically

1-5 mg) is hermetically sealed in an aluminum pan.

Instrument Calibration: The DSC instrument is calibrated for temperature and enthalpy using

a certified standard, such as indium metal.

Measurement: The sample is placed in the DSC cell alongside an empty reference pan. The

sample is then heated at a constant rate (e.g., 10 °C/min) under an inert atmosphere (e.g.,

nitrogen).

Data Analysis: The melting point is determined as the onset temperature of the endothermic

peak on the resulting thermogram, which plots heat flow as a function of temperature.[1][4]

The phase transition from the yellow to the red form would also be observable as a thermal

event in the DSC thermogram.
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Solubility
Indium monochloride is reported to be soluble in water and tetrahydrofuran (THF).[5] However,

it is also noted that it can be susceptible to disproportionation in THF into indium metal and

indium trichloride.[1][6] Quantitative solubility data is not widely available in the reviewed

literature.

A general procedure for determining the solubility of a compound like indium monochloride is

the isothermal equilibrium method:

Sample Preparation: An excess amount of solid indium monochloride is added to a known

volume of the solvent (e.g., water or THF) in a sealed container.

Equilibration: The mixture is agitated at a constant temperature for a sufficient period to

ensure equilibrium is reached.

Separation: The undissolved solid is separated from the saturated solution by filtration or

centrifugation.

Analysis: The concentration of indium monochloride in the clear, saturated solution is

determined using a suitable analytical technique, such as atomic absorption spectroscopy or

inductively coupled plasma mass spectrometry to quantify the indium content.

Spectroscopic Properties
Spectroscopic techniques are essential for characterizing the electronic and vibrational

properties of indium monochloride.

Solid-State ¹¹⁵In Nuclear Magnetic Resonance (NMR)
Spectroscopy
Solid-state NMR spectroscopy is a powerful tool for probing the local environment of indium

nuclei. While specific spectra for indium(I) chloride were not found in the initial searches,

studies on other indium compounds demonstrate the feasibility of this technique.[3][7][8][9][10]

Workflow for Solid-State ¹¹⁵In NMR Spectroscopy.
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Raman Spectroscopy
Raman spectroscopy can provide information about the vibrational modes of the In-Cl bond.

While specific Raman spectra for solid indium monochloride are not readily available in the

initial search results, studies on other indium chlorides suggest it is a viable characterization

technique.[11][12][13]

UV-Vis Spectroscopy
UV-Vis absorption spectroscopy can be used to study the electronic transitions in indium

monochloride. The absorption spectrum of iodine monochloride, a related interhalogen

compound, has been studied in solution, suggesting a similar approach could be applied to

InCl.[14]

Solution Preparation: A dilute solution of indium monochloride is prepared in a suitable,

transparent solvent (e.g., a non-coordinating organic solvent, taking care to avoid solvents

that induce disproportionation).

Reference Measurement: A cuvette containing only the pure solvent is placed in the

spectrophotometer to record a baseline spectrum.

Sample Measurement: The cuvette is then filled with the indium monochloride solution, and

the absorption spectrum is recorded over a relevant wavelength range (e.g., 200-800 nm).

Data Analysis: The resulting spectrum shows absorbance as a function of wavelength,

revealing the electronic transitions of the molecule.

Logical Relationships
The physical properties of indium monochloride are interconnected. The temperature-

dependent polymorphism is a key characteristic.
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Phase transition of indium monochloride.

Conclusion
This technical guide has summarized the key physical properties of indium monochloride based

on available scientific literature. While fundamental data on its crystal structure, thermal

behavior, and solubility are established, there is a notable opportunity for further research to

provide more detailed, quantitative experimental data, particularly for the high-temperature

orthorhombic phase, quantitative solubility, and comprehensive spectroscopic characterization.

Such data would be invaluable for the continued development and application of this interesting

compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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